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Compound of Interest

Compound Name: A-674563

Cat. No.: B1664240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and a comprehensive protocol for the

preparation, storage, and handling of A-674563 stock solutions in dimethyl sulfoxide (DMSO).

A-674563 is a potent and selective inhibitor of Akt1, a serine/threonine-specific protein kinase

that is a central node in signaling pathways crucial for cell proliferation, survival, and

metabolism.[1][2] Accurate preparation of A-674563 stock solutions is critical for reproducible

and reliable experimental outcomes in cancer research and other therapeutic areas.

Physicochemical Properties of A-674563
A summary of the key physicochemical properties of A-674563 is presented in Table 1. This

information is essential for accurate stock solution preparation and concentration calculations.

Property Value Reference

Molecular Formula C₂₂H₂₂N₄O [3][4]

Molecular Weight 358.44 g/mol [3]

CAS Number 552325-73-2

Appearance White to yellow solid
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Solubility of A-674563 in DMSO
The solubility of A-674563 in DMSO has been reported with some variability across different

suppliers. It is crucial to consult the manufacturer's product-specific datasheet. Table 2 provides

a summary of reported solubility values. To ensure complete dissolution, especially at higher

concentrations, techniques such as warming and ultrasonication are recommended. It is also

critical to use high-purity, anhydrous (hygroscopic) DMSO, as absorbed moisture can

significantly reduce the solubility of the compound.

Supplier/Source Reported Solubility in DMSO

MedchemExpress 83.33 mg/mL (232.48 mM)

Cayman Chemical 15 mg/mL

APExBIO ≥4.9 mg/mL (> 10 mM)

Selleck Chemicals 72 mg/mL (182.32 mM)

TargetMol 67 mg/mL (186.92 mM)

Experimental Protocols
Materials and Equipment

A-674563 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Vortex mixer

Water bath or heating block (optional, set to 37°C)

Ultrasonic bath

Sterile, amber or opaque polypropylene or glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of A-674563 in DMSO. The

concentration can be adjusted based on experimental needs and the solubility limits.

Equilibrate Reagents: Allow the A-674563 powder and anhydrous DMSO to come to room

temperature before opening to prevent condensation of atmospheric moisture.

Weigh A-674563: Accurately weigh the desired amount of A-674563 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.58 mg of A-674563.

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the A-
674563 powder. For the example above, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, warm the solution in a 37°C water bath for 10

minutes.

Following warming, sonicate the solution in an ultrasonic bath for a short period until the

solution is clear and free of particulates.

Aliquot and Store: Once the A-674563 is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile, tightly sealed amber or opaque vials to minimize

freeze-thaw cycles and exposure to light.

Storage and Stability
Proper storage of the A-674563 stock solution is critical to maintain its stability and activity.

Storage Temperature Recommended Storage Duration

-20°C Up to 1 year

-80°C Up to 2 years
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Note: Long-term storage of the solution is not recommended by all suppliers; it is advised to

use the solution as soon as possible after preparation. Always refer to the manufacturer's

specific recommendations. Avoid repeated freeze-thaw cycles.

Signaling Pathway
A-674563 is a potent inhibitor of Akt1, a key component of the PI3K/Akt/mTOR signaling

pathway. This pathway is crucial in regulating cell growth, proliferation, survival, and apoptosis.

Inhibition of Akt1 by A-674563 blocks the phosphorylation of downstream targets such as

GSK3 and MDM2, leading to cell cycle arrest and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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